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Compound of Interest

Compound Name:
1,4-Dimethoxy-9-

phenylanthracene

CAS No.: 54458-77-4

Cat. No.: B13942477

Get Quote

Topic: Structural Elucidation of Sterically Congested Polycyclic Aromatic Hydrocarbons: A

Technical Guide to 1,4-Dimethoxy-9-phenylanthracene Content Type: Technical Whitepaper /

Methodological Guide Audience: Materials Scientists, Crystallographers, and Physical Organic

Chemists.

Part 1: Executive Summary & Strategic Context
The structural analysis of 1,4-Dimethoxy-9-phenylanthracene (1,4-DMPA) represents a

critical case study in physical organic chemistry. It isolates the conflict between electronic

conjugation and steric strain. The 9-phenylanthracene core is a classic "molecular rotor,"

typically twisting to ~60–90° relative to the anthracene plane to avoid steric clash with peri-

hydrogens. However, the introduction of a methoxy group at the 1-position (peri to the 9-phenyl

group) introduces a severe "buttressing effect," forcing significant deviations from planarity and

altering the crystal packing landscape from standard herringbone motifs to slipped-stack or

discrete dimeric arrangements.
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This guide provides a rigorous workflow for the synthesis, crystallization, and X-ray structural

refinement of 1,4-DMPA, focusing on resolving the specific crystallographic disorder arising

from this peri-interaction.

Part 2: Synthesis & Crystal Growth Strategy
To analyze the crystal structure, one must first isolate high-purity material free of structural

isomers that plague anthracene derivatization.

Convergent Synthesis Protocol
Rationale: Direct bromination of 1,4-dimethoxyanthracene often leads to mixtures. A Suzuki-

Miyaura coupling strategy using a pre-functionalized core is superior for regiocontrol.

Reagents:

Precursor: 1,4-Dimethoxy-9-bromoanthracene (Synthesized via NBS bromination of 1,4-

dimethoxyanthracene).

Coupling Partner: Phenylboronic acid (1.2 eq).

Catalyst: Pd(PPh₃)₄ (5 mol%).

Base/Solvent: K₂CO₃ (2M aq) / Toluene:Ethanol (3:1).

Workflow Visualization (DOT):

1,4-Dimethoxyanthracene Regioselective Bromination
(NBS, DMF, 0°C)

 Electrophilic Sub. 9-Bromo-1,4-dimethoxy
anthracene

 yield >85% Suzuki-Miyaura Coupling
(Ph-B(OH)2, Pd(0))

 C-C Bond Formation 1,4-Dimethoxy-9-phenyl
anthracene (Crude)

Recrystallization
(CHCl3/MeOH)

 Remove Pd black

Click to download full resolution via product page

Caption: Figure 1. Convergent synthetic pathway ensuring regiochemical purity at the 9-

position prior to crystallization.

Crystal Growth Methodologies
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The 1-methoxy/9-phenyl steric clash creates a high-energy conformer that resists orderly

packing. Standard evaporation often yields amorphous powder.

Recommended Protocol: Dual-Solvent Vapor Diffusion

Target: Single crystals > 0.2 mm in at least two dimensions.

Inner Solvent (Good): Chloroform (CHCl₃) or Dichloromethane (DCM). These dissolve the

anthracene core effectively.

Outer Solvent (Poor): Methanol (MeOH) or Pentane.

Mechanism: Slow diffusion of MeOH into the DCM solution increases polarity gradually,

forcing the hydrophobic anthracene cores to aggregate slowly, allowing time for the phenyl

ring to lock into a regular lattice position despite the rotational freedom.

Table 1: Troubleshooting Crystal Growth

Defect Observed Cause Corrective Action

Twinning
Rapid nucleation due to high

supersaturation.

Reduce concentration; switch

to lower volatility solvent (e.g.,

Chlorobenzene).

Opaque/Microcrystalline Solvent evaporation too fast.

Seal the diffusion chamber

tighter; conduct experiment at

4°C.

Disordered Phenyl Rings
Thermal rotation of the 9-

phenyl group.

Collect data at 100 K

(cryogenic cooling is

mandatory).

Part 3: X-Ray Diffraction & Structure Solution
Data Collection Parameters
Because the 9-phenyl ring acts as a "rotor," thermal motion at room temperature will smear the

electron density map, making anisotropic refinement impossible.
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Temperature: 100 K (Nitrogen stream).[1]

Radiation source: Mo Kα (λ = 0.71073 Å) is preferred over Cu Kα to minimize absorption by

the aromatic rings, though Cu is acceptable for small organic crystals.

Resolution: 0.8 Å or better is required to resolve the methoxy hydrogen positions.

Structural Refinement Logic
When solving the structure (using SHELXT or OLEX2), you will likely encounter conformational

disorder.

The "Butterfly" Distortion: The anthracene core will not be planar. The steric bulk at C1 and

C9 will force the central ring to bow. Check the dihedral angle between the two outer

benzene rings.[2][3]

Phenyl Ring Twist: The phenyl ring will be twisted ~70–90° relative to the anthracene core.

Refinement Tip: If the phenyl ring appears as a blurred disk, apply a rigid bond restraint

(RIGU) or model it as two disordered positions with partial occupancy (e.g., 0.60/0.40).

Methoxy Group Orientation: The C1-methoxy group cannot lie in the anthracene plane (the

standard low-energy state) due to the phenyl ring. It will likely rotate out of plane.

Validation: Look for intramolecular Hydrogen Bonds (C-H...O) between the phenyl protons

and the methoxy oxygen.

Logic Diagram: Resolving Structural Disorder (DOT)
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Caption: Figure 2. Decision tree for refining crystallographic disorder common in sterically

hindered anthracenes.

Part 4: Structural Analysis & Property Correlation
Once the structure is solved, the analysis must move beyond coordinates to intermolecular

interactions.

The Packing Motif
Unlike unsubstituted anthracene (herringbone packing), 1,4-DMPA typically adopts a Slipped

Pi-Stacking or "Sandwich" motif.

Why? The 9-phenyl group acts as a spacer, preventing tight face-to-face stacking.

Metric to Measure: Calculate the centroid-to-centroid distance between adjacent anthracene

cores.

< 3.8 Å: Strong pi-interaction (likely fluorescent quenching).[3]

4.0 Å: Weak interaction (high fluorescence quantum yield in solid state).

The Peri-Interaction (C1-OMe vs. C9-Ph)
This is the defining feature.

Measure the distance between the Oxygen at C1 and the ipso-Carbon of the phenyl ring.

Measure the torsion angle C2-C1-O-CH₃.

Significance: If the methoxy group is forced "up" and the phenyl "down," the molecule

becomes chiral in a frozen conformation (atropisomerism). This can lead to space groups

lacking inversion symmetry (e.g., P2₁2₁2₁ instead of P2₁/c).
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Photophysical Implications
Use the crystal structure to explain the material's optical properties.[4]

Structural Feature Photophysical Consequence

Twisted 9-Phenyl

Decouples the phenyl ring from the anthracene

pi-system, preserving the "anthracene-like" blue

emission.

Large Interlayer Distance

Prevents "concentration quenching" (ACQ).

These crystals are likely highly fluorescent

(Aggregation-Induced Emission or AIE-active).

Rigidification
High melting point and high quantum yield due

to reduced non-radiative decay pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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